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Compound of Interest

Compound Name: Cbz-N-PEG10-acid

Cat. No.: B15620649

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safe handling and laboratory
use of Cbz-N-PEG10-acid. Due to the absence of a specific Safety Data Sheet (SDS) for this
compound, the following information is synthesized from data on structurally similar
polyethylene glycol (PEG) derivatives and established best practices for laboratory chemical
safety. It is imperative that this compound be handled with care by trained personnel in a
controlled laboratory environment.

Compound Profile and Hazard Identification

Cbz-N-PEG10-acid is a heterobifunctional linker molecule commonly employed in
bioconjugation and for the development of Proteolysis Targeting Chimeras (PROTACS).[1][2] It
features a carboxybenzyl (Cbz)-protected amine and a terminal carboxylic acid, connected by a
10-unit polyethylene glycol (PEG) spacer. The PEG chain enhances the solubility of the
molecule in aqueous media.[3]

While specific toxicological data for Cbz-N-PEG10-acid is not available, related PEG
compounds are generally considered to have low toxicity. However, it is prudent to treat this
chemical as potentially hazardous upon inhalation, ingestion, or skin contact. A technical guide
for a similar compound, m-PEG10-acid, classifies it as causing skin irritation (Category 2) and
serious eye irritation (Category 2A) under the Globally Harmonized System of Classification
and Labelling of Chemicals (GHS).[4]
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General Chemical Properties

Property Value Source
Chemical Formula C31H53N014 [3]

Molecular Weight 663.8 g/mol [3]

Purity Typically >95% or 98% [3][5]I6]
Appearance White to off-white solid or oil [4] (by analogy)

Soluble in Methylene chloride,
Solubility DMAC, DMSO, Water, DCM, [41[71[8] (by analogy)
DMF

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to minimize exposure risk.
The following PPE should be worn at all times when handling Cbz-N-PEG10-acid:

Eye Protection: Chemical safety goggles or a face shield.[4][9]

Hand Protection: Chemical-resistant gloves, such as nitrile rubber.[4][9]

Body Protection: A laboratory coat or other protective clothing.[4][9]

Respiratory Protection: A NIOSH-approved respirator is recommended if there is a risk of
generating dust or aerosols.[9]
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Handling and Storage

Proper handling and storage procedures are crucial for maintaining the integrity of Cbz-N-

PEG10-acid and ensuring laboratory safety.

Handling:

inhalation of dust or aerosols.[4][9]

o Limit all unnecessary personal contact.[10]

e Avoid contact with skin and eyes.[9][10]

e When handling, do not eat, drink, or smoke.[10]

e Wash hands thoroughly after handling the compound.[4]

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

e PEG compounds can be hygroscopic; care should be taken to limit exposure to moisture.[7]

[8]
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Storage:

o Short-term storage: Store at 0 - 4°C for days to weeks.[5]

Long-term storage: The recommended long-term storage temperature is -20°C.[3][5][6]

Store in a tightly sealed container in a dry, dark, and well-ventilated area.[4][5]

Before use, allow the product to equilibrate to room temperature before opening the vial to
prevent moisture condensation.[4][7][8]

Store stock solutions in tightly sealed vials at -20°C.[4][7][8]

Experimental Protocols

The following are general experimental protocols that can be adapted for the use of Cbz-N-
PEG10-acid.

Preparation of a Stock Solution

» Allow the vial of Cbz-N-PEG10-acid to equilibrate to room temperature for at least one hour
before opening.[4]

 In a chemical fume hood, carefully weigh the desired amount of the compound.

» Dissolve the compound in an appropriate anhydrous solvent such as dimethylsulfoxide
(DMSO) or dimethylformamide (DMF) to the desired concentration.[4]

o Store the stock solution in aliquots in tightly sealed vials at -20°C. These solutions are
generally stable for up to one month.[4]

General Protocol for Amide Coupling

The terminal carboxylic acid of Cbz-N-PEG10-acid can be reacted with primary amines in the
presence of coupling agents to form a stable amide bond.[3][5][11]

 In a chemical fume hood, dissolve the amine-containing molecule in a suitable reaction
buffer.
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Add the desired molar excess of the Cbz-N-PEG10-acid stock solution to the reaction
mixture.

Initiate the conjugation reaction by adding coupling agents (e.g., EDC and NHS or HATU).[3]
[12]

Allow the reaction to proceed at room temperature or 4°C for a specified time (typically 1-2
hours) with gentle mixing.[4]

Monitor the reaction progress using an appropriate analytical technique (e.g., LC-MS).

Once the reaction is complete, purify the conjugate using standard chromatographic
methods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15620649#safety-and-handling-of-cbz-n-peg10-acid-
in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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